Cas no 1016315-08-4 (3-(2-Methoxyethoxymethyl)benzonitrile)

• Product Name: 3-(2-Methoxyethoxymethyl)benzonitrile
• CAS No: 1016315-08-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 2105488
• Update Time: 2023-08-03

3-(2-Methoxyethoxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((2-methoxyethoxy)methyl)benzonitrile
• SHAWMRBNXLZROV-UHFFFAOYSA-N
• 3-(2-methoxyethoxymethyl)benzonitrile
• 3-[(2-methoxyethoxy)methyl]benzonitrile
• 3-(2-Methoxy-ethoxymethyl)-benzonitrile
• 3-(2-Methoxyethoxymethyl)benzonitrile

• Inchi： 1S/C11H13NO2/c1-13-5-6-14-9-11-4-2-3-10(7-11)8-12/h2-4,7H,5-6,9H2,1H3
• InChI Key： SHAWMRBNXLZROV-UHFFFAOYSA-N
• SMILES： O(CCOC)CC1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2